Cas no 1806954-64-2 (5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid
• CAS No: 1806954-64-2
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893042
• Update Time: 2025-05-19

5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-6(10)4-3(1-12)2-13-7(11)5(4)8(14)15/h2,6H,1,12H2,(H,14,15)
• InChI Key： JZBHBFIYUKWZGA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(C(F)F)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid

5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid: A Comprehensive Overview

5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1806954-64-2) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule features a pyridine ring, which serves as the central framework, with substituents at positions 2, 3, 4, and 5. These substituents include an amino group (-NH2), a difluoromethyl group (-CF2H), an iodine atom (I), and a carboxylic acid group (-COOH). The combination of these functional groups imparts versatile reactivity and makes this compound a valuable building block in synthetic chemistry.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high selectivity. This approach has been particularly effective in forming the pyridine ring system and introducing the iodine substituent at position 2.

The structural complexity of this compound makes it an ideal candidate for various applications. One of the most promising areas is its use as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of bioactive molecules with tailored pharmacological properties. For example, the carboxylic acid group can be converted into an ester or amide to improve drug bioavailability, while the amino group can serve as a site for further functionalization.

Recent research has also highlighted the potential of 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. For instance, studies have demonstrated that this compound can act as a ligand in metalloporphyrin systems, exhibiting catalytic activity in oxidation reactions. Additionally, its electronic properties make it a candidate for use in organic electronics.

In terms of biological activity, 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid has shown potential as an antimicrobial agent. Preclinical studies have indicated that it exhibits moderate activity against Gram-positive bacteria, suggesting its utility in developing new antibiotics. Furthermore, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods have also been instrumental in studying its stability under various conditions, which is crucial for its application in pharmaceutical formulations.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylic acid (CAS No. 1806954-64-2) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and functional groups make it a valuable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.